Cas no 7425-55-0 (Ethyl 2-iodo-2-methylpropionate)

• Product Name: Ethyl 2-iodo-2-methylpropionate
• CAS No: 7425-55-0
• MF: C₆H₁₁IO₂
• MW: 242.054814577103
• CID: 541285
• PubChem ID: 354333692
• Update Time: 2025-11-02

Ethyl 2-iodo-2-methylpropionate Chemical and Physical Properties

Names and Identifiers

• Propanoic acid, 2-iodo-2-methyl-, ethyl ester
• Ethyl 2-Iodo-2-methylpropionate
• ethyl 2-iodo-2-methylpropanoate
• 2-Iod-isobuttersaeure-ethylester
• ethyl 2-iodo-isobutyrate
• 2-Iodo-2-methylpropionic Acid Ethyl Ester
• ethyl 2-iodoisobutyrate
• ethyl alpha-iodoisobutyrate
• ethyl 2-iodo-2-methyl-propionate
• E1199
• 7425-55-0
• D90600
• ethyl2-iodo-2-methylpropionate
• CS-0435500
• BS-44123
• SCHEMBL3199511
• DTXSID60461658
• MFCD29089363
• Ethyl 2-iodo-2-methylpropionate

• MDL： E156365
• Inchi： 1S/C6H11IO2/c1-4-9-5(8)6(2,3)7/h4H2,1-3H3
• InChI Key： AYVTVRNTNCEPSH-UHFFFAOYSA-N
• SMILES： IC(C(=O)OCC)(C)C

Computed Properties

• Exact Mass: 241.98000
• Monoisotopic Mass: 241.98038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 110
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.3
• XLogP3: 2.1

Experimental Properties

• Density: 1.6±0.1 g/cm3
• Melting Point: No data available
• Boiling Point: 206.4±13.0 °C at 760 mmHg
• Flash Point: 78.6±19.8 °C
• PSA: 26.30000
• LogP: 1.76310
• Vapor Pressure: 0.2±0.4 mmHg at 25°C

Ethyl 2-iodo-2-methylpropionate Security Information

• Symbol:
• Prompt：warning
• Signal Word：warning
• Hazard Statement： H227-H315-H319
• Warning Statement： P210-P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313-P403+P235-P501
• Safety Instruction： H227+H315+H319
• Storage Condition：<0°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Alpha-halocarboxylic acid derivatives
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Alpha-halocarboxylic acids and derivatives Alpha-halocarboxylic acid derivatives
• Solvents and Organic Chemicals Organic Compounds Acids/Esters
• Material Chemicals High Polymer Materials

Additional information on Ethyl 2-iodo-2-methylpropionate

Comprehensive Overview of Ethyl 2-iodo-2-methylpropionate (CAS No. 7425-55-0): Properties, Applications, and Industry Insights

Ethyl 2-iodo-2-methylpropionate (CAS No. 7425-55-0) is a specialized organic compound widely recognized in synthetic chemistry and pharmaceutical research. This ester derivative, characterized by its iodo and methylpropionate functional groups, serves as a versatile building block for fine chemical synthesis. Its molecular structure, C₆H₁₁IO₂, combines reactivity with stability, making it valuable for cross-coupling reactions and stereoselective transformations.

In recent years, the demand for halogenated esters like Ethyl 2-iodo-2-methylpropionate has surged due to their role in API (Active Pharmaceutical Ingredient) development. Researchers frequently explore its utility in palladium-catalyzed reactions, a trending topic in green chemistry and sustainable synthesis. The compound's iodine moiety enhances its applicability in C-C bond formation, aligning with industry efforts to minimize heavy metal catalysts.

From a physicochemical perspective, 7425-55-0 typically presents as a clear to pale-yellow liquid with a distinct ester-like odor. Its boiling point and solubility profile (soluble in organic solvents like ethanol and diethyl ether) make it compatible with diverse reaction conditions. Analytical techniques such as GC-MS and NMR spectroscopy are commonly employed for purity verification, addressing quality concerns raised in pharmaceutical forums and research publications.

The compound's stability under anhydrous conditions is frequently discussed in organic synthesis communities. Proper storage recommendations—such as refrigeration in amber glass bottles under inert gas—are critical to maintain its efficacy, a detail often searched by laboratory technicians. Notably, its hydrolytic sensitivity requires careful handling, though it remains safer than many acyl halide alternatives, a point emphasized in safety data sheets.

Emerging applications of Ethyl 2-iodo-2-methylpropionate include its use in flavor and fragrance intermediates, where its ester group contributes to fruity notes. This aligns with consumer interest in natural-identical compounds for food and cosmetics. Additionally, its role in material science, particularly for modifying polymer side chains, has gained attention in patent literature.

Environmental considerations are increasingly relevant. While 7425-55-0 is not classified as a persistent organic pollutant, proper waste disposal protocols are essential. Recent life cycle assessment (LCA) studies highlight the importance of optimizing synthetic routes to reduce iodine waste, a topic trending in green chemistry forums.

Market analyses indicate steady growth for iodo-organic compounds, driven by pharmaceutical R&D and agrochemical innovation. Suppliers often highlight batch-to-batch consistency and regulatory compliance as key purchasing criteria, reflecting industry emphasis on quality control standards like ICH guidelines.

For researchers exploring structure-activity relationships (SAR), this compound offers a balance of steric hindrance and reactivity. Its quaternary carbon center enables unique stereochemical outcomes, making it valuable for asymmetric synthesis studies—a frequently searched topic in academic databases.

In summary, Ethyl 2-iodo-2-methylpropionate (CAS No. 7425-55-0) represents a multifaceted tool for modern chemistry. Its applications span from drug discovery to specialty materials, with ongoing research continually expanding its potential. As industries prioritize atom-efficient synthesis and sustainable practices, this compound's role is likely to evolve further.